Cas no 7509-13-9 (1-hydroxyisoquinoline-3-carboxylic acid)

• Product Name: 1-hydroxyisoquinoline-3-carboxylic acid
• CAS No: 7509-13-9
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD01845162
• CID: 839693
• PubChem ID: 280001
• Update Time: 2025-10-05

1-hydroxyisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Oxo-1,2-dihydroisoquinoline-3-carboxylic acid
• 1-OXO-1,2-DIHYDRO-ISOQUINOLINE-3-CARBOXYLIC ACID
• 1-oxo-2H-isoquinoline-3-carboxylate
• 1-oxo-2H-isoquinoline-3-carboxylic acid
• isoquinolinone-3-carboxylic acid
• 1-hydroxyisoquinoline-3-carboxylic acid
• CS-0137853
• 7509-13-9
• AKOS000122853
• isoquinolonic acid
• NSC131339
• Isocarbostyril-3-carboxylic acid
• 1-oxo-1,2-dihydro-isoquinoline-3-carboxylic acid, AldrichCPR
• NSC-407253
• A865745
• AKOS008967592
• BS-13903
• Z57035552
• KYWCUACNBIYDNL-UHFFFAOYSA-N
• NSC407253
• F3207-0037
• SY029385
• InChI=1/C10H7NO3/c12-9-7-4-2-1-3-6(7)5-8(11-9)10(13)14/h1-5H,(H,11,12)(H,13,14
• AC6743
• Isocarbostyril -3- carboxylic acid
• HMS1701M05
• CCG-195919
• SCHEMBL2815600
• hydroxyisoquinoline-3-carboxylic acid
• NSC-131339
• NSC 407253
• 1-isoquinolonecarboxylic acid
• MFCD01845162
• EN300-12373
• DTXSID00299558
• NSC 131339
• 1-Oxo-1,2-dihydroisoquinoline-3-carboxylicacid

• MDL： MFCD01845162
• Inchi： 1S/C10H7NO3/c12-9-7-4-2-1-3-6(7)5-8(11-9)10(13)14/h1-5H,(H,11,12)(H,13,14)
• InChI Key： KYWCUACNBIYDNL-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C=C(C(=O)O)N1

Computed Properties

• Exact Mass: 189.04300
• Monoisotopic Mass: 189.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 70.16000
• LogP: 1.22630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 1-hydroxyisoquinoline-3-carboxylic acid

Comprehensive Analysis of 1-Hydroxyisoquinoline-3-carboxylic Acid (CAS No. 7509-13-9): Properties, Applications, and Research Insights

1-Hydroxyisoquinoline-3-carboxylic acid (CAS No. 7509-13-9) is a heterocyclic organic compound with a molecular formula of C₁₀H₇NO₃. This compound belongs to the isoquinoline family, characterized by a fused benzene and pyridine ring system. The presence of both hydroxy and carboxylic acid functional groups makes it a versatile intermediate in pharmaceutical and agrochemical synthesis. Researchers frequently explore its derivatives for their potential bioactivity, including antimicrobial and anti-inflammatory properties.

In recent years, the demand for isoquinoline derivatives has surged due to their applications in drug discovery. 1-Hydroxyisoquinoline-3-carboxylic acid is particularly notable for its role in synthesizing small-molecule inhibitors, which are critical in targeting enzymes like kinases. This aligns with the growing interest in precision medicine and personalized therapies, as highlighted by trending searches in scientific databases. Its structural flexibility allows for modifications that enhance drug bioavailability and target specificity—key concerns in modern pharmacology.

From a chemical perspective, the compound exhibits moderate solubility in polar solvents such as water and ethanol, which facilitates its use in aqueous-phase reactions. Its pKa value (approximately 4.5 for the carboxylic group) influences its reactivity in buffered systems, a topic frequently queried in chemical forums. Analytical techniques like HPLC and mass spectrometry are commonly employed to characterize its purity, ensuring compliance with Good Manufacturing Practices (GMP) standards—a recurring theme in regulatory discussions.

Environmental and sustainability considerations have also brought green chemistry approaches to the forefront. 1-Hydroxyisoquinoline-3-carboxylic acid can be synthesized via catalytic methods that minimize waste, resonating with industry trends toward eco-friendly synthesis. This aligns with frequent search queries on reducing synthetic footprints and biodegradable intermediates. Researchers are investigating its potential as a ligand in metal-organic frameworks (MOFs), which are pivotal in carbon capture technologies—a hot topic in climate change mitigation.

In the agrochemical sector, derivatives of this compound are explored for their plant growth regulation properties. Its ability to chelate metals like iron and zinc makes it relevant in addressing micronutrient deficiencies in crops, a subject gaining traction in sustainable agriculture circles. Patent filings indicate its use in crop protection formulations, often paired with biostimulants to enhance yield—a combination frequently searched by agronomists.

Quality control of 1-Hydroxyisoquinoline-3-carboxylic acid involves stringent spectroscopic validation (e.g., NMR, IR) to confirm structural integrity. The compound’s stability under varying pH conditions is another area of interest, particularly for formulators developing pH-sensitive drug delivery systems. Such applications are often linked to search terms like controlled release and nanocarrier compatibility, reflecting interdisciplinary research trends.

Emerging studies suggest its utility in material science, especially in designing fluorescent probes for cellular imaging. The isoquinoline core’s inherent luminescence is leveraged in bioimaging applications, a niche yet rapidly growing field. This connects with popular queries on molecular diagnostics and theragnostic agents, underscoring its cross-disciplinary relevance.

In summary, 1-Hydroxyisoquinoline-3-carboxylic acid (CAS No. 7509-13-9) is a multifaceted compound bridging pharmaceutical innovation, agricultural solutions, and advanced materials. Its adaptability to contemporary challenges—from drug design to sustainability—ensures its continued prominence in scientific and industrial discourse.